Cas no 196934-77-7 (4-(3-Chloro-2-methylphenyl)amino-4-oxobutanoic Acid)

• Product Name: 4-(3-Chloro-2-methylphenyl)amino-4-oxobutanoic Acid
• CAS No: 196934-77-7
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• CID: 908333
• PubChem ID: 792311
• Update Time: 2025-05-20

4-(3-Chloro-2-methylphenyl)amino-4-oxobutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-((3-Chloro-2-methylphenyl)amino)-4-oxobutanoic acid
• 4-(3-chloro-2-methylanilino)-4-oxobutanoic acid
• 4-[(3-chloro-2-methylphenyl)amino]-4-oxobutanoic acid
• 4-[(3-chloro-2-methylphenyl)amino]-4-oxobutanoic acid(SALTDATA: FREE)
• AC1LGC45
• AC1Q2F80
• CBKinase1_000015
• CBKinase1_012415
• CTK4E2065
• MolPort-001-024-773
• Oprea1_614014
• STK413010
• ASISCHEM D13244
• CHEMBRDG-BB 4024600
• OTAVA-BB 7020401180
• MFCD00157482
• 3'-CHLORO-2'-METHYLSUCCINANILIC ACID
• DTXSID40355142
• 3-[(3-chloro-2-methylphenyl)carbamoyl]propanoic acid
• N-(3-Chloro-2-methylphenyl)succinamic acid
• 4-[(3-Chloro-2-methylphenyl)amino]-4-oxobutanoicacid
• AKOS000296068
• BS-37427
• 4-((3-Chloro-2-methylphenyl)amino)-4-oxobutanoicacid
• SR-01000201666-1
• CS-0324061
• 196934-77-7
• Cambridge id 5260194
• DB-194967
• SR-01000201666
• BRD-K51658725-001-01-0
• 4-(3-Chloro-2-methylphenyl)amino-4-oxobutanoic Acid

• MDL： MFCD00157482
• Inchi： 1S/C11H12ClNO3/c1-7-8(12)3-2-4-9(7)13-10(14)5-6-11(15)16/h2-4H,5-6H2,1H3,(H,13,14)(H,15,16)
• InChI Key： GLCMKFQSMILAEC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NC(CCC(=O)O)=O

Computed Properties

• Exact Mass: 241.05100
• Monoisotopic Mass: 241.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.40000
• LogP: 2.52470

Additional information on 4-(3-Chloro-2-methylphenyl)amino-4-oxobutanoic Acid

Professional Introduction to 4-(3-Chloro-2-methylphenyl)amino-4-oxobutanoic Acid (CAS No. 196934-77-7)

4-(3-Chloro-2-methylphenyl)amino-4-oxobutanoic acid, identified by its CAS number 196934-77-7, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both an amino group and a carboxylic acid moiety, combined with a chloro-substituted aromatic ring, makes it a versatile intermediate for synthesizing various bioactive molecules.

The chemical structure of 4-(3-Chloro-2-methylphenyl)amino-4-oxobutanoic acid features a central four-carbon chain that is both functionalized at the ends and incorporates an amide-like structure. This configuration allows for diverse chemical modifications, making it a valuable building block in the synthesis of more complex molecules. The chloro-substituent on the aromatic ring enhances its reactivity, enabling further functionalization through nucleophilic aromatic substitution or other electrophilic aromatic reactions.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. 4-(3-Chloro-2-methylphenyl)amino-4-oxobutanoic acid has been explored as a potential precursor in the synthesis of molecules that interact with enzymes and receptors involved in metabolic disorders, inflammation, and even cancer. Its structural motif is reminiscent of known pharmacophores that have shown efficacy in clinical trials, suggesting its potential as a lead compound or intermediate in drug discovery.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By designing molecules that specifically inhibit certain kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The amino group and the carboxylic acid moiety in 4-(3-Chloro-2-methylphenyl)amino-4-oxobutanoic acid provide multiple points for chemical modification, allowing for the creation of kinase inhibitors with tailored properties.

Recent studies have also highlighted the compound's utility in the development of anti-inflammatory agents. Inflammation is a hallmark of many chronic diseases, and inhibiting inflammatory pathways can lead to significant therapeutic benefits. The structural features of 4-(3-Chloro-2-methylphenyl)amino-4-oxobutanoic acid suggest that it could be used to develop molecules that modulate inflammatory cytokines or inhibit inflammatory enzymes such as COX and LOX. These enzymes are key players in the inflammatory response and are often targeted by nonsteroidal anti-inflammatory drugs (NSAIDs).

The synthesis of 4-(3-Chloro-2-methylphenyl)amino-4-oxobutanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The chloro-substituted aromatic ring necessitates protective group strategies to prevent unwanted side reactions during synthesis. Additionally, the presence of both an amino group and a carboxylic acid moiety requires careful control over reaction conditions to avoid over-functionalization or degradation.

In conclusion, 4-(3-Chloro-2-methylphenyl)amino-4-oxobutanoic acid (CAS No. 196934-77-7) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases, including cancer and inflammation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will continue to play a crucial role in the discovery and development of novel treatments.